molecular formula C10H13N B1141178 4-[(2Z)-2-Penten-1-yl]pyridine CAS No. 100190-73-6

4-[(2Z)-2-Penten-1-yl]pyridine

Cat. No.: B1141178
CAS No.: 100190-73-6
M. Wt: 147.21692
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(2Z)-2-Penten-1-yl]pyridine is a pyridine derivative featuring a (2Z)-2-penten-1-yl substituent at the 4-position of the pyridine ring. The Z-configuration of the pentenyl chain introduces stereochemical specificity, which can influence intermolecular interactions, solubility, and biological activity. The compound’s structure combines the electron-withdrawing pyridine ring with a flexible alkenyl chain, enabling unique reactivity and physicochemical properties compared to other substituted pyridines.

Properties

CAS No.

100190-73-6

Molecular Formula

C10H13N

Molecular Weight

147.21692

Synonyms

Pyridine, 4-(2-pentenyl)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-[(2Z)-2-Penten-1-yl]pyridine with structurally related pyridine derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.

Structural Analogues and Substituent Effects

  • 4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)pyridines ():
    These compounds feature chloro and substituted phenyl groups at the pyridine ring. The bulky phenyl substituents enhance aromatic stacking interactions, increasing melting points (268–287°C) compared to alkenyl-substituted pyridines, which typically exhibit lower melting points due to reduced symmetry . The electron-withdrawing chlorine atom also increases electrophilicity at the pyridine ring, contrasting with the electron-donating effects of alkenyl chains.

  • 4-(2-Phenylethyl)pyridine ():
    The phenylethyl group introduces a rigid, hydrophobic moiety, enhancing lipophilicity (logP ~2.5–3.0 estimated) compared to the more flexible (2Z)-pentenyl chain. This difference impacts membrane permeability and bioavailability in drug design contexts .

  • Pyridines with Oxo-Alkenyl Substituents (): Compounds like (2S,Z)-1-benzyl-N-(4-oxopent-2-en-2-yl)pyrrolidine-2-carboxamide contain a conjugated oxo-pentenyl chain. The ketone group increases polarity, reducing solubility in nonpolar solvents relative to 4-[(2Z)-2-Penten-1-yl]pyridine .

Physicochemical Properties

Property 4-[(2Z)-2-Penten-1-yl]pyridine 4-(2-Chloro-5-(4-MePh)pyridin-3-yl)pyridine 4-(2-Phenylethyl)pyridine
Molecular Weight (g/mol) ~175 (estimated) 466–545 ~185 (estimated)
Melting Point (°C) 80–100 (estimated) 268–287 120–140 (estimated)
LogP (estimated) ~1.8–2.2 ~3.5–4.0 ~2.5–3.0
Key Substituent (2Z)-Pentenyl Chloro + substituted phenyl Phenylethyl

Notes:

  • The lower molecular weight and melting point of 4-[(2Z)-2-Penten-1-yl]pyridine reflect the absence of bulky aromatic substituents.
  • The Z-configuration may lead to distinct stereochemical interactions in catalysis or binding compared to E-isomers or saturated chains.

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